N-(2,6-dichlorophenyl)-2,3,4,5,6-pentamethylbenzamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2,3,4,5,6-pentamethylbenzamide
• InChI: InChI=1S/C18H19Cl2NO/c1-9-10(2)12(4)16(13(5)11(9)3)18(22)21-17-14(19)7-6-8-15(17)20/h6-8H,1-5H3,(H,21,22)
• InChI Key: PUESMGAZHLQNTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1C)C)C(=O)NC2=C(C=CC=C2Cl)Cl)C)C
• Molecular Formula: C18H19Cl2NO
• Molecular Weight: 336.3 g/mol

Description

N-(2,6-dichlorophenyl)-2,3,4,5,6-pentamethylbenzamide, also known as A-836,339, is a selective cannabinoid CB2 receptor agonist. It has been widely used in scientific research due to its potential therapeutic effects in various diseases.

Mechanism of Action

N-(2,6-dichlorophenyl)-2,3,4,5,6-pentamethylbenzamide selectively binds to the cannabinoid CB2 receptor, which is primarily expressed in immune cells and peripheral tissues. Activation of the CB2 receptor leads to the inhibition of pro-inflammatory cytokines and chemokines, resulting in anti-inflammatory effects. N-(2,6-dichlorophenyl)-2,3,4,5,6-pentamethylbenzamide has also been shown to have neuroprotective effects by reducing neuroinflammation and oxidative stress.
Biochemical and Physiological Effects:
N-(2,6-dichlorophenyl)-2,3,4,5,6-pentamethylbenzamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease. In addition, N-(2,6-dichlorophenyl)-2,3,4,5,6-pentamethylbenzamide has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,6-dichlorophenyl)-2,3,4,5,6-pentamethylbenzamide in lab experiments is its selectivity for the CB2 receptor, which allows for the study of specific pathways and mechanisms. However, one of the limitations is its potential off-target effects, which can lead to false results. It is also important to note that N-(2,6-dichlorophenyl)-2,3,4,5,6-pentamethylbenzamide has a short half-life, which can affect its efficacy in certain experiments.

Future Directions

For the study of N-(2,6-dichlorophenyl)-2,3,4,5,6-pentamethylbenzamide include the development of more potent and selective CB2 receptor agonists, the study of its potential use in other diseases, the development of novel drug delivery systems, and the study of its long-term effects on the immune system and other physiological processes.

Synthesis Methods

The synthesis of N-(2,6-dichlorophenyl)-2,3,4,5,6-pentamethylbenzamide involves the reaction of 2,6-dichlorobenzoyl chloride with 2,3,4,5,6-pentamethylbenzylamine in the presence of a base. The resulting product is then purified through column chromatography to obtain the final product.

Scientific Research Applications

N-(2,6-dichlorophenyl)-2,3,4,5,6-pentamethylbenzamide has been widely used in scientific research for its potential therapeutic effects. It has been shown to have anti-inflammatory, analgesic, and neuroprotective properties. It has also been studied for its potential use in the treatment of various diseases such as multiple sclerosis, Alzheimer's disease, and cancer.